![molecular formula C10H8Cl2N6S B5588471 3-[(2,4-dichlorobenzyl)thio]-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-7-amine](/img/structure/B5588471.png)
3-[(2,4-dichlorobenzyl)thio]-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-7-amine
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Overview
Description
3-[(2,4-dichlorobenzyl)thio]-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-7-amine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.
Scientific Research Applications
Advanced Synthesis Techniques
Another research focused on developing a convenient method for synthesizing 7-amino-substituted 1,2,4-triazolo[1,5-a][1,3,5]triazin-5-amines. This method highlighted the versatility and reactivity of the triazolo-triazine framework, allowing for the introduction of various functional groups, which could be beneficial for designing compounds with tailored properties for scientific research applications (Dolzhenko et al., 2008).
Energetic Materials Development
In the field of energetic materials, research on nitro-NNO-azoxytriazolo-triazines has shown the synthesis of compounds with high melting points and the presence of nitro-NNO-azoxy and amino groups. Such compounds are of interest due to their potential applications in developing high-energy-density materials (Anikin et al., 2019).
Novel Heterocyclic Systems
The exploration of novel heterocyclic systems, such as [1,2,3]triazolo[4,5-d][1,2,4]triazolo[4,3-a]pyrimidine derivatives, has been documented. These systems were synthesized through a series of reactions starting from dichloro-methylpyrimidin-amine, showcasing the potential for creating new heterocyclic compounds with unique properties (Mozafari et al., 2016).
Future Directions
The compound is a derivative of fused pyrimidine, which is known to possess extensive biological activities and is widely applied in medicine and as pesticides . Therefore, future research could focus on exploring its potential applications in these areas. Additionally, further studies could also aim to develop pyrimidine derivatives with new structures and good bioactivities .
properties
IUPAC Name |
3-[(2,4-dichlorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b][1,2,4]triazol-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2N6S/c11-7-2-1-6(8(12)3-7)4-19-10-16-15-9-17(13)5-14-18(9)10/h1-3,5H,4,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARKDESHUPGHYHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CSC2=NN=C3N2N=CN3N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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